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Compound of Interest

Compound Name: Psyton

Cat. No.: B1230093

Introduction

Psyton is a potent and selective small molecule inhibitor of Phosphoinositide 3-kinase (PI3K).
The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell proliferation, survival, and
metabolism, and its dysregulation is implicated in various diseases, including cancer.[1][2][3]
Psyton offers researchers a valuable tool for investigating the role of PI3K in these processes.
Accurate and consistent preparation of Psyton stock solutions is paramount for obtaining
reliable and reproducible results in cell-based and in vitro assays.

This document provides detailed protocols for the preparation, storage, and handling of Psyton
stock solutions to ensure optimal performance in your experiments.

Data Presentation

The following tables summarize the key properties of Psyton and provide typical working

concentrations for various assays.

Table 1: Physicochemical Properties of Psyton
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Property Value Notes
Molecular Weight 450.5 g/mol
White to off-white crystalline
Appearance ]
solid
Purity =>98% (by HPLC)
Insoluble in water. For cell-
based assays, the final DMSO
Solubility DMSO: =50 mg/mL (=111 mM)  concentration should be kept

low (typically <0.1%) to avoid
cytotoxicity.[4]

Ethanol: Sparingly soluble

Not recommended as a
primary solvent for stock

solutions.

Storage of Solid

Store at -20°C, protect from
light

Stable for at least one year

when stored properly.

Storage of Stock Soln

Store at -80°C in single-use

aliquots

Stable for at least six months
at -80°C. Avoid repeated

freeze-thaw cycles.[4]

Table 2: Typical Working Concentrations for Psyton in Cell-Based Assays
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Assay Type

Cell Line Example

Typical
Concentration
Range

Notes

Cell Viability (MTT)

MCF-7, U-87 MG

0.1 - 100 uM

Determine the IC50
value to assess
cytotoxic or cytostatic
effects.

Western Blot (p-Akt)

A549, PC-3

0.1-10 pM

Assess the inhibition
of PI3K signaling by
measuring the
phosphorylation of
downstream targets
like Akt.

Immunofluorescence

HelLa

1-25uM

Visualize the effect of
Psyton on cellular
processes such as
apoptosis or

autophagy.

Kinase Activity Assay

Recombinant PI3K

1-500nM

Determine the direct
inhibitory effect of
Psyton on PI3K

enzymatic activity.

Signaling Pathway

Psyton exerts its biological effects by inhibiting the PI3K enzyme, a key node in the
PISK/Akt/mTOR signaling cascade.
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Seed cellsin a
Receptor Tyrosine PIP2 96-well plate
Kinase (RTK) i

Incubate for 24h
(allow attachment)

:

Prepare Psyton
working solutions

inhibits

dephosphorylates i

Treat cells with Psyton

(and vehicle control)

Incubate for 48-72h

PDK1

Add viability reagent

(e.g., MTT)

activates

Incubate for 2-4h

;

Measure absorbance/
fluorescence

MTORC1 $

activates

Analyze data and
determine IC50

Cell Growth &
Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

